Cas no 85870-05-9 (1-(4-methylbenzenesulfonyl)propan-2-ol)

1-(4-Methylbenzenesulfonyl)propan-2-ol is a sulfonyl alcohol derivative characterized by its versatile reactivity, making it a valuable intermediate in organic synthesis. The compound features a toluenesulfonyl (tosyl) group attached to a propan-2-ol moiety, which enhances its utility in nucleophilic substitution reactions and as a protecting group for alcohols. Its structural stability and well-defined reactivity profile allow for precise functionalization in pharmaceutical and fine chemical applications. The presence of the methyl group on the aromatic ring contributes to improved solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly useful in the preparation of sulfonamides, esters, and other derivatives requiring controlled sulfonylation.

1-(4-methylbenzenesulfonyl)propan-2-ol structure

85870-05-9 structure

Product Name:1-(4-methylbenzenesulfonyl)propan-2-ol

CAS No:85870-05-9

MF:C₁₀H₁₄O₃S

MW:214.281362056732

CID:2356367

PubChem ID:11229637

Update Time:2025-06-07

1-(4-methylbenzenesulfonyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

- 1-(4-methylbenzenesulfonyl)propan-2-ol
- Z1188244178
- 1-[(4-methylbenzene)sulfonyl]propan-2-ol
- SCHEMBL23277126
- EN300-76466
- KDA87005
- AKOS033203585
- 85870-05-9
- G26693
- 1-(4-methylphenyl)sulfonylpropan-2-ol
- Inchi： 1S/C10H14O3S/c1-8-3-5-10(6-4-8)14(12,13)7-9(2)11/h3-6,9,11H,7H2,1-2H3
- InChI Key： FKWONTUYTTWYST-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(CC(C)O)(=O)=O

Computed Properties

Exact Mass: 214.06636548Da
Monoisotopic Mass: 214.06636548Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 62.8Å²

1-(4-methylbenzenesulfonyl)propan-2-ol Pricemore >>

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TRC	B488970-25mg	1-(4-methylbenzenesulfonyl)propan-2-ol	85870-05-9		25mg	$ 50.00	2022-06-07
TRC	B488970-50mg	1-(4-methylbenzenesulfonyl)propan-2-ol	85870-05-9		50mg	$ 95.00	2022-06-07
TRC	B488970-250mg	1-(4-methylbenzenesulfonyl)propan-2-ol	85870-05-9		250mg	$ 320.00	2022-06-07
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